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Compound of Interest

Compound Name: SNIPER(TACC3)-1 hydrochloride

Cat. No.: B15542711

This guide provides a comprehensive analysis of SNIPER(TACC3)-1, a novel small molecule
designed for the targeted degradation of Transforming Acidic Coiled-Coil Containing Protein 3
(TACC3). TACC3 is a critical regulator of mitotic spindle assembly and is frequently
overexpressed in various human cancers, making it a promising therapeutic target.[1][2] This
document offers a comparison of SNIPER(TACC3)-1 with other TACC3-targeting alternatives,
supported by experimental data and detailed protocols to assist researchers in validating its
efficacy and understanding its downstream cellular effects.

Mechanism of Action: SNIPER(TACC3)-1

SNIPER(TACC3)-1 is a "Specific and Nongenetic IAP-dependent Protein Eraser.” It is a
heterobifunctional molecule that acts as a molecular bridge, bringing the target protein (TACC3)
into close proximity with an E3 ubiquitin ligase.[3] This induced proximity facilitates the
polyubiquitination of TACC3, marking it for degradation by the 26S proteasome.[3][4] While
initially designed to recruit cellular inhibitor of apoptosis protein 1 (clAP1), mechanistic studies
have revealed that SNIPER(TACC3)-1 primarily utilizes the Anaphase-Promoting
Complex/Cyclosome (APC/C-CDH1) E3 ligase to mediate TACC3 degradation.[2][5][6] This
targeted degradation leads to disruption of the mitotic spindle, cell cycle arrest, and ultimately,
cancer cell death.[2][7]
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Mechanism of SNIPER(TACC3)-1-Induced TACC3 Degradation
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Downstream Effects of TACC3 Degradation
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General Workflow for Validating TACC3 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15542711#validation-of-sniper-tacc3-1-
induced-tacc3-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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